Cas no 88055-46-3 (1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-)

1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- structure
88055-46-3 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
CAS No:88055-46-3
MF:C9H12ClNO
MW:185.650681495667
CID:647018
PubChem ID:14521809
Update Time:2025-04-19

1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
    • 3-(2-chloroethyl)-4,5-dimethyl-1H-pyrrole-2-carbaldehyde
    • DTXSID30561250
    • 88055-46-3
    • Inchi: 1S/C9H12ClNO/c1-6-7(2)11-9(5-12)8(6)3-4-10/h5,11H,3-4H2,1-2H3
    • InChI Key: LAKSQBPVAAVIJR-UHFFFAOYSA-N
    • SMILES: ClCCC1=C(C=O)NC(C)=C1C

Computed Properties

  • Exact Mass: 185.0607417g/mol
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.9Ų

1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- Related Literature

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent